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Compound of Interest

Compound Name: Autophagy activator-1

Cat. No.: B15585303

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Autophagy activator-1 (CAS No. 99174-40-0). The
following guidelines are based on standard laboratory procedures for handling potent small
molecule compounds where a comprehensive Safety Data Sheet (SDS) is not readily available.
A thorough risk assessment should be conducted before beginning any work.

Compound Information

Identifier Value

Product Name Autophagy activator-1
CAS Number 99174-40-0
Molecular Formula C25H320s

Molecular Weight 460.52 g/mol

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory to minimize exposure. The
following PPE should be worn at all times when handling Autophagy activator-1.
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Protection Type

Specific Equipment

Purpose

Hand Protection

Double-gloving with nitrile

gloves.

To prevent skin contact with
the compound. The outer glove
should be changed
immediately upon

contamination.

Eye Protection

Chemical safety goggles.

To protect eyes from splashes
or airborne particles of the

compound.

Body Protection

A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A properly fitted N95 or higher-

rated respirator.

To prevent inhalation of the
powdered compound,
especially when weighing or

preparing solutions.

Face Protection

A face shield.

To be used in conjunction with
safety goggles, especially
when there is a significant risk

of splashes.

Handling and Storage

Handling:

o Work Area: All handling of the solid compound and preparation of solutions should be

conducted in a certified chemical fume hood.

o Weighing: Use a balance inside the fume hood or a containment enclosure to minimize the

dispersal of the powdered compound.

e Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

avoid splashing.
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e Avoidance of Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands
thoroughly after handling the compound, even if gloves were worn.

Storage:
» Container: Keep the compound in its original, tightly sealed container.

» Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.

Disposal Plan

All waste materials contaminated with Autophagy activator-1 must be treated as hazardous
waste.

o Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be
collected in a dedicated, clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions containing the compound should be collected in a separate,
labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.

» Disposal Vendor: All hazardous waste must be disposed of through a licensed and approved
chemical waste disposal company, following all local and institutional regulations.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

o Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area
with copious amounts of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.
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 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.

o Spill: In case of a spill, evacuate the area and prevent others from entering. Wear
appropriate PPE, including respiratory protection. For a small powder spill, gently cover with
an absorbent material, such as a chemical absorbent pad, and carefully sweep it into a
labeled hazardous waste container. For a liquid spill, absorb with an inert material and place
it in the hazardous waste container. Ventilate the area and wash the spill site after the
material has been removed.

Experimental Workflow and Signaling Pathway

Experimental Workflow: Safe Handling of Autophagy Activator-1
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Caption: Workflow for the safe handling of Autophagy activator-1.
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Signaling Pathway: Simplified Autophagy Induction
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Autophagy Activator-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585303#personal-protective-equipment-for-
handling-autophagy-activator-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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